Cas no 2228621-72-3 (3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine
• CAS No: 2228621-72-3
• MF: C₁₀H₁₃F₂NO₂S
• MW: 249.277528524399
• CID: 5953595
• PubChem ID: 165703446
• Update Time: 2025-10-28

3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine
• EN300-2003900
• 2228621-72-3

• Inchi： 1S/C10H13F2NO2S/c1-16(14,15)9-5-3-2-4-7(9)8(6-13)10(11)12/h2-5,8,10H,6,13H2,1H3
• InChI Key： HFWPZUYWXBUESP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(C(F)F)CN)(=O)=O

Computed Properties

• Exact Mass: 249.06350616g/mol
• Monoisotopic Mass: 249.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine

3,3-Difluoro-2-(2-Methanesulfonylphenyl)Propan-1-Amine (CAS No. 2228621-72-3)

The compound 3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine (CAS No. 2228621-72-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a difluorinated propanamine backbone and a methanesulfonyl-substituted phenyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of 3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. Researchers have demonstrated that this compound exhibits moderate to high bioavailability, which is a critical factor in determining its suitability as a drug candidate. Furthermore, its ability to interact with specific receptors and enzymes has been explored in depth, revealing promising results in preclinical models.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. The methanesulfonyl group attached to the phenyl ring contributes to the molecule's stability and reactivity, making it an ideal candidate for use in polymer synthesis and nanotechnology applications. Recent advancements in these areas have underscored the importance of understanding the molecular interactions and structural dynamics of CAS No. 2228621-72-3.

From a synthetic chemistry perspective, the preparation of 3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. The synthesis typically begins with the preparation of intermediate compounds, such as difluorinated alkanes and sulfonated aromatic compounds, which are then subjected to coupling reactions under specific conditions.

One of the most recent breakthroughs involving this compound is its application in bioconjugation chemistry, where it has been used as a linker in the development of targeted drug delivery systems. The ability of this compound to form stable bonds with biomolecules has opened new avenues for personalized medicine and precision therapy.

In conclusion, 3,3-difluoro-2-(2-methanesulfonylphenyl)propan-1-amine (CAS No. 22860954) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.